Botryomaman

• Molecular Formula: C18H24O5
• Molecular Weight: 320.4 g/mol
• IUPAC Name: (E)-3-[(2S,3S)-5-hydroxy-6-methoxy-2-methyl-4-pentyl-2,3-dihydro-1-benzofuran-3-yl]prop-2-enoic acid
• InChI: InChI=1S/C18H24O5/c1-4-5-6-7-13-17-12(8-9-16(19)20)11(2)23-14(17)10-15(22-3)18(13)21/h8-12,21H,4-7H2,1-3H3,(H,19,20)/b9-8+/t11-,12+/m0/s1
• InChI Key: UBYLMNDNGLUBCF-VDTGWRSZSA-N
• Isomeric SMILES: CCCCCC1=C2[C@@H]([C@@H](OC2=CC(=C1O)OC)C)/C=C/C(=O)O
• Canonical SMILES: CCCCCC1=C2C(C(OC2=CC(=C1O)OC)C)C=CC(=O)O
• synonyms: botryomaman

Description

Botryomaman is a natural product found in Cophinforma mamane with data available.

Scientific Research Applications

A Novel Compound from Botryosphaeria mamane

• Botryomaman Discovery : A new dihydrobenzofuran derivative named botryomaman was isolated from the endophytic fungus Botryosphaeria mamane PSU-M76. This discovery adds to the chemical diversity derived from fungal sources and has potential applications in pharmaceuticals due to its structure and potential bioactivity (Wipapan Pongcharoen et al., 2007) Chemical & pharmaceutical bulletin.

Biocontrol and Agricultural Applications

• Resistance Monitoring : Research has developed molecular tools for accurate quantification of genetic substitutions associated with succinate dehydrogenase inhibitor (SDHI) fungicide resistance in Botrytis spp., a significant pathogen affecting various crops. This tool aids in the better management of fungicide resistance, contributing to sustainable agricultural practices (Mélanie Gobeil-Richard et al., 2016) Pest management science.

Biomedical Engineering

• Micro-/Nanorobotics : The development of micro-/nanorobots (m-bots) for biomedical applications, including in vivo diagnosis and intervention, highlights the potential for integrating botryomaman-like compounds for surface functionalization or as part of the actuation systems in targeted drug delivery, sensing, and microsurgery (Ben Wang et al., 2020) Advanced Materials.

Robotics and Assistive Technologies

• Robotic Exoskeletons : The use of biological signals for controlling robotic exoskeletons, including the development of a Brain-Machine Interface (BMI)-based Occupational Therapy Assist Suit (BOTAS), demonstrates the intersection of biotechnology and robotics, where understanding the biochemical signals within the body can enhance the development of assistive technologies (Toshihiro Kawase et al., 2014) 2014 IEEE International Conference on Systems, Man, and Cybernetics (SMC).

Environmental and Food Quality

• Improving Food Quality : Studies on γ-aminobutyrate and carotenoid metabolism, control of Botrytis infection, and nutrient distribution in plants show how fundamental plant biology research, potentially involving compounds like botryomaman, can lead to innovations for food quality and environmental sustainability (B. Shelp, 2022) FACETS.

Disease Management and Control

• Calcium Applications in Agriculture : Research on the effectiveness of calcium applications in controlling decay and maintaining quality in table grapes addresses postharvest management strategies. These strategies can be enhanced by understanding the bioactive compounds produced by fungi like Botryosphaeria mamane, which could offer new approaches to disease management (A. Ciccarese et al., 2013) Postharvest Biology and Technology.